Cas no 5873-88-1 (1-(3-chlorobenzyl)-4-(2,4,5-trimethoxybenzyl)piperazine)
5873-88-1 structure
Product Name:1-(3-chlorobenzyl)-4-(2,4,5-trimethoxybenzyl)piperazine
CAS No:5873-88-1
MF:C21H27ClN2O3
MW:390.903684854507
CID:1612109
PubChem ID:1126289
Update Time:2025-04-21
1-(3-chlorobenzyl)-4-(2,4,5-trimethoxybenzyl)piperazine Chemical and Physical Properties
Names and Identifiers
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- 1-(3-chlorobenzyl)-4-(2,4,5-trimethoxybenzyl)piperazine
- 1-(3-Chloro-benzyl)-4-(2,4,5-trimethoxy-benzyl)-piperazine
- piperazine, 1-[(3-chlorophenyl)methyl]-4-[(2,4,5-trimethoxyphenyl)methyl]-
- 1-[(3-chlorophenyl)methyl]-4-[(2,4,5-trimethoxyphenyl)methyl]piperazine
- Oprea1_077094
- DTXSID70360567
- STK145377
- 5873-88-1
- AKOS000553959
- Oprea1_702683
- Cambridge id 5873881
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- Inchi: 1S/C21H27ClN2O3/c1-25-19-13-21(27-3)20(26-2)12-17(19)15-24-9-7-23(8-10-24)14-16-5-4-6-18(22)11-16/h4-6,11-13H,7-10,14-15H2,1-3H3
- InChI Key: ZANSYNWAIYRBPV-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)CN1CCN(CC2C=C(C(=CC=2OC)OC)OC)CC1
Computed Properties
- Exact Mass: 390.17121
- Monoisotopic Mass: 390.171
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 434
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 34.2Ų
Experimental Properties
- Density: 1.187
- Boiling Point: 491.3°C at 760 mmHg
- Flash Point: 250.9°C
- Refractive Index: 1.575
- PSA: 34.17
- LogP: 3.6
1-(3-chlorobenzyl)-4-(2,4,5-trimethoxybenzyl)piperazine Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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